![molecular formula C19H26N2O3 B2708335 N-[[4-(4-Propan-2-yloxypiperidine-1-carbonyl)phenyl]methyl]prop-2-enamide CAS No. 2199338-60-6](/img/structure/B2708335.png)
N-[[4-(4-Propan-2-yloxypiperidine-1-carbonyl)phenyl]methyl]prop-2-enamide
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Description
“N-[[4-(4-Propan-2-yloxypiperidine-1-carbonyl)phenyl]methyl]prop-2-enamide” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products . The compound also includes a carbonyl group attached to the piperidine ring, a phenyl group, and a prop-2-enamide group .
Synthesis Analysis
The synthesis of such compounds often involves the construction of the piperidine ring, followed by the attachment of various functional groups . The carbonyl group could be introduced through a process known as carbonylation . The phenyl group could be attached through a reaction known as Friedel-Crafts acylation . The prop-2-enamide group could be added through a reaction with acryloyl chloride .Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a cyclic structure . The piperidine ring provides a three-dimensional structure, while the various functional groups (carbonyl, phenyl, and prop-2-enamide) contribute to the compound’s chemical properties .Chemical Reactions Analysis
The compound’s chemical reactions would largely depend on its functional groups. The carbonyl group is often reactive and can undergo various reactions such as reduction, nucleophilic addition, or formation of derivatives . The phenyl group, being an aromatic ring, can undergo electrophilic aromatic substitution . The prop-2-enamide group can participate in reactions typical of alkenes and amides .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. The presence of a piperidine ring could contribute to basicity . The carbonyl group could contribute to polarity and the ability to form hydrogen bonds . The phenyl group could contribute to hydrophobicity .Future Directions
properties
IUPAC Name |
N-[[4-(4-propan-2-yloxypiperidine-1-carbonyl)phenyl]methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O3/c1-4-18(22)20-13-15-5-7-16(8-6-15)19(23)21-11-9-17(10-12-21)24-14(2)3/h4-8,14,17H,1,9-13H2,2-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKCVMPNRJVQYDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1CCN(CC1)C(=O)C2=CC=C(C=C2)CNC(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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